5-chloro-4-fluoro-N-methyl-2-nitroaniline

• CAS No.: 1356483-80-1
• Molecular Formula: C7H6ClFN2O2
• Molecular Weight: 204.58 g/mol
• IUPAC Name: 5-chloro-4-fluoro-N-methyl-2-nitroaniline
• InChI: InChI=1S/C7H6ClFN2O2/c1-10-6-2-4(8)5(9)3-7(6)11(12)13/h2-3,10H,1H3
• InChI Key: CIGWPRIZIBOMIW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=C(C=C1[N+](=O)[O-])F)Cl

Description

5-chloro-4-fluoro-N-methyl-2-nitroaniline is a useful research compound. Its molecular formula is C7H6ClFN2O2 and its molecular weight is 204.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro 2,5-difluoro nitrobenzene (2.0 g, 0.010 mol) in DMF (15 ml) was added DIPEA (4.5 ml, 0.026 mol) followed by MeNH2 (5 ml, 0.010 mol, 2M in THF) and the resulting solution was stirred at room temperature for 12 h. The reaction was quenched with H2O and extracted with EtOAc (3×30 ml). The combined organic layers were washed with brine dried over Na2SO4 and concentrated under vacuum to get crude product which was purified column chromatography to get the title compound 5-chloro-4-fluoro-N-methyl-2-nitroaniline as a yellow solid, 1H NMR (400 MHz, DMSO-d6), δ: 8.20 (s, 1H), 8.09 (d, J=10 Hz, 1H), 7.22-7.20 (d, J=6.4 Hz, 1H), 2.95 (s, 3H). MS (M+1): 205.12